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Compound of Interest

Compound Name: Ethyl cyanoformate

Cat. No.: B023070 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Ethyl cyanoformate, a versatile reagent in organic synthesis, is also a

flammable, toxic, and corrosive compound that requires meticulous disposal procedures.[1][2]

[3] Adherence to these guidelines is critical for protecting personnel and minimizing

environmental impact.

Immediate Safety and Handling Protocols
Before commencing any procedure involving ethyl cyanoformate, it is imperative to be

thoroughly familiar with its associated hazards. This compound is classified as a flammable

liquid and vapor, and is toxic if swallowed, inhaled, or in contact with skin.[2][3] It can cause

severe skin burns and eye damage.[1][3] Furthermore, it is sensitive to moisture and may

decompose to release hazardous substances like hydrogen cyanide.[2][4]

Personal Protective Equipment (PPE): Proper PPE is the first line of defense. When handling

ethyl cyanoformate, always wear:

Eye Protection: Chemical safety goggles or a face shield are mandatory.[4][5]

Hand Protection: Wear appropriate chemical-resistant gloves.[4]

Skin Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[4]
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Respiratory Protection: Work in a well-ventilated area, such as a chemical fume hood. In

case of inadequate ventilation, a NIOSH/MSHA approved respirator is required.[2][4][5]

Handling and Storage:

Use spark-proof tools and explosion-proof equipment.[4][6]

Ground and bond containers during transfer to prevent static discharge.[4][6]

Store in a cool, dry, well-ventilated area in a tightly sealed container, away from heat, sparks,

and open flames.[4][6]

Avoid contact with incompatible materials such as strong oxidizing agents, strong reducing

agents, strong acids, strong bases, and moisture.[4][6]

Quantitative Safety Data
The following table summarizes key quantitative data for ethyl cyanoformate, providing a

quick reference for safety assessments.

Property Value

Flash Point 24 °C (75.2 °F)

Boiling Point 115-116 °C

Density 1.003 g/mL at 25 °C

Molecular Formula C₄H₅NO₂

Molecular Weight 99.09 g/mol

UN Number 3275

Source: Sigma-Aldrich[7], TCI Chemicals[3]

Step-by-Step Disposal Procedures
Disposal of ethyl cyanoformate and its contaminated materials must be treated as hazardous

waste. Always consult and adhere to your institution's specific waste disposal protocols in
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addition to local, state, and federal regulations.[2][4]

1. Small Spills: a. Immediately alert personnel in the vicinity and evacuate if necessary. b.

Ensure proper ventilation and eliminate all ignition sources.[4] c. Wearing appropriate PPE,

absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.[2][4]

Do not use combustible materials like paper towels as the primary absorbent. d. Using spark-

proof tools, carefully collect the absorbed material and place it into a designated, labeled, and

sealable container for hazardous waste.[4] e. Clean the spill area with a suitable solvent (e.g.,

acetone), and collect the cleaning materials as hazardous waste. f. Wash the area with soap

and water.

2. Unused or Waste Ethyl Cyanoformate: a. Do not dispose of ethyl cyanoformate down the

drain.[2] b. Transfer the waste chemical into a designated, properly labeled hazardous waste

container. Ensure the container is compatible with ethyl cyanoformate. c. The container

should be clearly labeled with "Hazardous Waste," "Ethyl Cyanoformate," and any other

required information by your institution. d. Store the waste container in a designated secondary

containment area that is cool, dry, and well-ventilated, away from incompatible materials.

3. Contaminated Materials: a. Any materials that have come into contact with ethyl
cyanoformate, such as gloves, pipette tips, and absorbent pads, must be considered

hazardous waste. b. Place these materials in a designated, labeled, and sealed container for

solid hazardous waste. c. Contaminated clothing should be removed immediately and

decontaminated or disposed of as hazardous waste.[8][9][10]

4. Final Disposal: a. Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[3]

Logical Workflow for Ethyl Cyanoformate Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of ethyl cyanoformate.
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Caption: Workflow for the safe handling and disposal of ethyl cyanoformate.
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By implementing these procedures, laboratories can significantly mitigate the risks associated

with ethyl cyanoformate, ensuring a safer working environment and maintaining regulatory

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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